Cas no 327185-13-7 (PBDE 170)

• Product Name: PBDE 170
• CAS No: 327185-13-7
• MF: C₁₂H₃Br₇O
• MW: 722.479618310928
• CID: 3163396
• PubChem ID: 13828348
• Update Time: 2025-04-21

PBDE 170 Chemical and Physical Properties

Names and Identifiers

• 2，2’，3，3’，4，4’，5-Heptabromodiphenyl ether
• DTXSID90879969
• Q27252016
• 1,2,3,4-tetrabromo-5-(2,3,4-tribromophenoxy)benzene
• BDE-170
• 327185-13-7
• Benzene, 1,2,3,4-tetrabromo-5-(2,3,4-tribromophenoxy)-
• PBDE 170
• 2,2',3,3',4,4',5-Heptabromodiphenyl ether
• UNII-18JW9IML0M
• CNA18513
• 18JW9IML0M

• Inchi： 1S/C12H3Br7O/c13-4-1-2-6(10(17)8(4)15)20-7-3-5(14)9(16)12(19)11(7)18/h1-3H
• InChI Key： DLPNCMQTNWLTHD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1OC1C=CC(=C(C=1Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 721.44060Da
• Monoisotopic Mass: 715.44675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers